N-(4-ethylphenyl)-2-[(2E)-2-(2-furylmethylene)hydrazino]-2-oxoacetamide

• Molecular Formula: C15H15N3O3
• Molecular Weight: 285.30 g/mol
• IUPAC Name: N-(4-ethylphenyl)-N'-[(E)-furan-2-ylmethylideneamino]oxamide
• InChI: InChI=1S/C15H15N3O3/c1-2-11-5-7-12(8-6-11)17-14(19)15(20)18-16-10-13-4-3-9-21-13/h3-10H,2H2,1H3,(H,17,19)(H,18,20)/b16-10+
• InChI Key: ZOLIBOUPHQLGAH-MHWRWJLKSA-N
• Isomeric SMILES: CCC1=CC=C(C=C1)NC(=O)C(=O)N/N=C/C2=CC=CO2
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C(=O)NN=CC2=CC=CO2

Description

N-(4-ethylphenyl)-2-[(2E)-2-(2-furylmethylene)hydrazino]-2-oxoacetamide is a Schiff base derivative characterized by a hydrazino-oxoacetamide backbone. Its structure includes a 4-ethylphenyl substituent on the acetamide nitrogen and a (2E)-2-(2-furylmethylene)hydrazino group. The furyl moiety introduces an electron-rich heterocyclic system, while the ethyl group on the phenyl ring provides moderate hydrophobicity. This compound is of interest in medicinal chemistry due to the versatility of Schiff bases in biological interactions .

Biological Activity

N-(4-ethylphenyl)-2-[(2E)-2-(2-furylmethylene)hydrazino]-2-oxoacetamide is a hydrazone derivative that has garnered attention for its potential biological activities, particularly in the context of anti-infective and anticancer properties. This compound, along with similar hydrazone derivatives, has been studied for its interaction with various biological targets, including enzymes and receptors.

• Molecular Formula : C14H14N4O2
• Molecular Weight : 270.29 g/mol
• CAS Number : 503428-95-3
• Structure : The compound features a hydrazine moiety linked to a furylmethylene group, contributing to its biological activity.

Biological Activity Overview

The biological activity of N-(4-ethylphenyl)-2-[(2E)-2-(2-furylmethylene)hydrazino]-2-oxoacetamide has been investigated in various studies, highlighting its potential as an inhibitor of key enzymes involved in pathogenic processes.

Antiviral Activity

Recent studies have identified similar compounds as inhibitors of the SARS-CoV-2 main protease (Mpro), a critical target in COVID-19 treatment. For instance, derivatives such as F8–B22 exhibited an IC50 value of 1.55 μM against Mpro, indicating potent antiviral activity and low cytotoxicity in cell lines (CC50 > 100 μM) . The structure of these compounds allows them to form reversible covalent bonds with the enzyme, disrupting its function.

Antimicrobial Properties

Hydrazones have been extensively studied for their antimicrobial properties. A related study indicated that compounds with furylmethylene groups demonstrated significant activity against Leishmania donovani, outperforming traditional treatments like miltefosine . This suggests that N-(4-ethylphenyl)-2-[(2E)-2-(2-furylmethylene)hydrazino]-2-oxoacetamide may possess similar properties worth exploring.

Structure-Activity Relationship (SAR)

The effectiveness of hydrazone derivatives often hinges on their structural components. The incorporation of different substituents on the phenyl and furyl rings can significantly influence biological activity. For example, modifications to the hydrophobicity and electronic properties of these groups have been shown to enhance or diminish inhibitory effects on target enzymes .

Table 1: Summary of Biological Activities of Related Compounds

Compound Name	Target	IC50 (μM)	CC50 (μM)	Activity Type
F8–B22	SARS-CoV-2 Mpro	1.55	>100	Antiviral
F8–S43	SARS-CoV-2 Mpro	10.76	>100	Antiviral
Hydrazone A	Leishmania donovani	<1.0	Not reported	Antimicrobial

Mechanistic Insights

The mechanism by which N-(4-ethylphenyl)-2-[(2E)-2-(2-furylmethylene)hydrazino]-2-oxoacetamide exerts its biological effects involves binding to specific active sites on target proteins, leading to inhibition of their enzymatic activity. For instance, the furan ring's electron-rich nature facilitates π-stacking interactions with aromatic residues in enzyme active sites, enhancing binding affinity .

Comparison with Similar Compounds

Structural Analogues and Substituent Variations

The compound’s structural analogs differ primarily in two regions:

Phenyl Ring Substituents : Variations in the aryl group attached to the acetamide nitrogen.

Hydrazino Moiety: Modifications to the aromatic/heterocyclic group conjugated to the hydrazino chain.

Table 1: Structural Comparison of Key Analogues

Compound Name	Phenyl Substituent	Hydrazino Group	Molecular Formula	Key Features
N-(4-ethylphenyl)-2-[(2E)-2-(2-furylmethylene)hydrazino]-2-oxoacetamide (Target Compound)	4-ethylphenyl	2-furylmethylene	C₁₅H₁₆N₃O₃	Heterocyclic furyl group; moderate hydrophobicity from ethyl substituent
N-(4-methoxyphenyl)-2-[(2E)-2-(4-nitrobenzylidene)hydrazinyl]-2-oxoacetamide	4-methoxyphenyl	4-nitrobenzylidene	C₁₆H₁₄N₄O₅	Electron-withdrawing nitro group; enhanced polarity
N-(4-ethylphenyl)-2-[(2E)-2-(2-methoxybenzylidene)hydrazino]-2-oxoacetamide	4-ethylphenyl	2-methoxybenzylidene	C₁₈H₁₉N₃O₃	Electron-donating methoxy group; planar benzylidene scaffold
N-(4-methylphenyl)-2-oxo-2-[(2E)-2-(2-thienylmethylene)hydrazino]acetamide	4-methylphenyl	2-thienylmethylene	C₁₄H₁₃N₃O₂S	Thiophene ring (sulfur-containing); lower electronegativity than furan
N-(4-ethylphenyl)-2-[(2E)-2-(4-methoxybenzylidene)hydrazino]-2-oxoacetamide	4-ethylphenyl	4-methoxybenzylidene	C₁₈H₁₉N₃O₃	Extended conjugation from para-methoxy group; improved solubility

Electronic and Steric Effects

• Furyl vs. In contrast, benzylidene derivatives (e.g., 4-nitrobenzylidene ) exhibit stronger electron-withdrawing effects, which may improve binding to electron-deficient biological targets.
• Ethyl vs.